2-(methylamino)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-(methylamino)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C12H18N2O/c1-8-5-9(2)12(10(3)6-8)14-11(15)7-13-4/h5-6,13H,7H2,1-4H3,(H,14,15)
• InChI Key: ZZXKYJMPUPWGND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CNC)C
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

2-(methylamino)-N-(2,4,6-trimethylphenyl)acetamide, commonly known as TMA-2, is a synthetic hallucinogenic drug that belongs to the amphetamine family. It was first synthesized by the American chemist Alexander Shulgin in the 1960s and has been used in scientific research since then. TMA-2 is a potent psychedelic compound that produces a range of effects, including altered perception, mood, and thought.

Mechanism of Action

TMA-2 is believed to act primarily by binding to serotonin receptors in the brain, although its exact mechanism of action is not fully understood. It has been found to have a high affinity for the 5-HT2A receptor subtype, which is thought to be responsible for its hallucinogenic effects.
Biochemical and Physiological Effects:
TMA-2 produces a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and can lead to visual hallucinations, altered perception of time and space, and changes in mood and thought.

Advantages and Limitations for Lab Experiments

TMA-2 has several advantages for use in lab experiments. It is a potent and selective agonist for the 5-HT2A receptor subtype, which makes it useful for studying the role of this receptor in the brain. However, TMA-2 also has several limitations. It is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. Additionally, its potent hallucinogenic effects can make it difficult to study in human subjects.

Future Directions

There are several future directions for research on TMA-2. One area of interest is the development of novel compounds that selectively target the 5-HT2A receptor subtype without producing hallucinogenic effects. Another area of interest is the study of the long-term effects of TMA-2 on the brain and behavior. Finally, there is a need for further research on the safety and efficacy of TMA-2 in human subjects.

Synthesis Methods

The synthesis of TMA-2 involves several steps, including the reaction of 2,4,6-trimethylphenylacetonitrile with methylamine to form the intermediate 2,4,6-trimethylphenylacetamide. This intermediate is then subjected to a Hofmann degradation reaction to yield TMA-2.

Scientific Research Applications

TMA-2 has been used in scientific research to study its effects on the human brain and behavior. It has been found to produce a range of effects, including altered perception, mood, and thought. TMA-2 is believed to act primarily by binding to serotonin receptors in the brain, although its exact mechanism of action is not fully understood.